Cas no 337506-83-9 (1,1-bis(4-fluorophenyl)butane-1,4-diol)
337506-83-9 structure
Product Name:1,1-bis(4-fluorophenyl)butane-1,4-diol
CAS No:337506-83-9
MF:C16H16F2O2
MW:278.293851852417
CID:2945139
PubChem ID:169449070
Update Time:2025-04-21
1,1-bis(4-fluorophenyl)butane-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,1-bis(4-fluorophenyl)butane-1,4-diol
- 1,1-bis(4-fluorophenyl)butan-1,4-diol;
- 337506-83-9
- 1,1-BIS-(4-FLUORO-PHENYL)-BUTANE-1,4-DIOL
- F97580
-
- Inchi: 1S/C16H16F2O2/c17-14-6-2-12(3-7-14)16(20,10-1-11-19)13-4-8-15(18)9-5-13/h2-9,19-20H,1,10-11H2
- InChI Key: OPTKSTVQXWKMJE-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(CCCO)O
Computed Properties
- Exact Mass: 278.11200
- Monoisotopic Mass: 278.11183607Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 2.97320
1,1-bis(4-fluorophenyl)butane-1,4-diol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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